Cas no 1909317-48-1 (methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate)

Methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate is a fluorinated aromatic ester with a sulfamoyl functional group, offering versatile reactivity for synthetic applications. The presence of both the electron-withdrawing fluoro and sulfamoyl substituents enhances its utility in electrophilic and nucleophilic reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ester moiety provides a handle for further derivatization, such as hydrolysis or transesterification, while the sulfamoyl group can participate in hydrogen bonding or act as a directing group in metal-catalyzed transformations. Its well-defined structure and functional group compatibility make it suitable for precision synthesis in medicinal chemistry and material science.
methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate structure
1909317-48-1 structure
Product Name:methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate
CAS No:1909317-48-1
MF:
MW:
MDL:MFCD29060480
CID:4628948
Update Time:2025-05-21

methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate
    • MDL: MFCD29060480

methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate Pricemore >>

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methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate Related Literature

Additional information on methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate

Comprehensive Overview of Methyl 2-(2-Fluoro-4-sulfamoylphenyl)acetate (CAS No. 1909317-48-1)

Methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate (CAS No. 1909317-48-1) is a fluorinated sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and sulfamoyl functional groups, has garnered attention due to its unique chemical properties and applications. The methyl ester moiety enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate has surged, driven by their stability and bioactivity. The sulfamoyl group is a key feature in many FDA-approved drugs, such as diuretics and antidiabetic agents, highlighting its therapeutic relevance. This compound's CAS number 1909317-48-1 is frequently searched in academic and industrial databases, reflecting its growing importance. Additionally, its potential as a building block for small-molecule inhibitors aligns with current trends in personalized medicine and targeted therapies.

The synthesis of methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate involves multi-step organic reactions, including fluorination and esterification. Its molecular weight and logP value are critical parameters for drug-likeness assessments, often discussed in QSAR studies. Environmental and regulatory considerations also play a role in its application, as researchers prioritize green chemistry principles to minimize waste. The compound's NMR spectra and HPLC purity are routinely analyzed to ensure quality, a topic frequently queried in online forums and scientific communities.

Beyond pharmaceuticals, CAS 1909317-48-1 is explored in material science for its potential in supramolecular chemistry and crystal engineering. Its hydrogen-bonding capacity and aromatic stacking properties make it a candidate for designing functional materials. As the scientific community shifts toward AI-driven drug design, this compound's structural features are often used in machine learning models to predict bioactivity. Such interdisciplinary applications underscore its value in modern research.

In conclusion, methyl 2-(2-fluoro-4-sulfamoylphenyl)acetate (CAS No. 1909317-48-1) represents a promising compound at the intersection of chemistry, biology, and technology. Its fluorophenyl and sulfonamide motifs, combined with its ester functionality, offer diverse opportunities for innovation. As interest in precision medicine and sustainable synthesis grows, this compound is poised to remain a focal point in scientific discourse and industrial applications.

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